2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[(2,6-difluorophenyl)methyl]-1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C15H20F2N2/c1-11-15-6-3-7-18(15)8-9-19(11)10-12-13(16)4-2-5-14(12)17/h2,4-5,11,15H,3,6-10H2,1H3
• InChI Key: UNZAXWODHKWUBV-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=C(C=CC=C3F)F
• Molecular Formula: C15H20F2N2
• Molecular Weight: 266.33 g/mol

Description

2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine, also known as DF-MPJP, is a novel psychoactive substance that belongs to the class of synthetic cathinones. It was first synthesized in 2014 and has gained popularity in the research community due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine acts as a releasing agent for dopamine, norepinephrine, and serotonin. It binds to the transporters of these neurotransmitters and increases their release into the synaptic cleft. This results in an increase in the concentration of these neurotransmitters in the brain, which leads to the desired effects of 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine.
Biochemical and Physiological Effects:
2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been shown to produce a range of biochemical and physiological effects in animal models. It increases locomotor activity, induces hyperthermia, and produces stereotypic behaviors. It also increases extracellular levels of dopamine, norepinephrine, and serotonin in the brain. 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been shown to have analgesic properties and may be useful in the treatment of chronic pain. Additionally, it has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has several advantages for lab experiments, including its high potency and selectivity for dopamine, norepinephrine, and serotonin transporters. It is also relatively easy to synthesize and purify, which makes it a useful tool for studying the pharmacology of these neurotransmitter systems. However, 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has several limitations, including its potential for abuse and toxicity. It is important to handle 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine with caution and follow proper safety protocols when using it in lab experiments.

Future Directions

There are several future directions for research on 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. One area of interest is its potential therapeutic applications in the treatment of addiction, depression, anxiety, and chronic pain. Future studies should focus on the safety and efficacy of 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine in animal models and human clinical trials. Additionally, more research is needed to understand the long-term effects of 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine on the brain and behavior. Finally, there is a need for the development of new synthetic cathinones with improved safety profiles and therapeutic potential.

Synthesis Methods

2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine can be synthesized using a two-step process. The first step involves the condensation of 2,6-difluorobenzaldehyde with 1-methylpiperazine to form 2-(2,6-difluorobenzyl)-1-methylpiperazine. The second step involves the cyclization of 2-(2,6-difluorobenzyl)-1-methylpiperazine with cyclohexanone to form 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. The purity of 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine can be improved using various purification techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been studied extensively in the research community for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. It has been shown to have an affinity for the dopamine transporter and the serotonin transporter, which makes it a potential candidate for the treatment of cocaine and methamphetamine addiction. 2-(2,6-difluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has also been studied for its potential use as an antidepressant and anxiolytic agent. Additionally, it has been shown to have analgesic properties and may be useful in the treatment of chronic pain.